2-Amino-4,6-dimethylnicotinic acid
Overview
Description
2-Amino-4,6-dimethylnicotinic acid is a useful research compound. Its molecular formula is C8H10N2O2 and its molecular weight is 166.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Arylamides
2-Amino-4,6-dimethylnicotinic acid can be used in the synthesis of arylamides . When boiled with triethyl orthoformate in acetic anhydride, it forms derivatives of 3-aryl-5,7-dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine .
Formation of Pyrido[2,3-d]pyrimidines
The same compounds mentioned above are also obtained by ternary condensation of ethyl 2-amino-4,6-dimethylnicotinate with triethyl orthoformate and arylamines . This process results in the formation of pyrido[2,3-d]pyrimidines, which are of interest due to their potential biological activity .
Conversion to Dioxo-pyrido[2,3-d]pyrimidines
When reacted with urea, the ethyl ester or anilides of 2-amino-4,6-dimethylnicotinic acid are converted to 2,4-dioxo-pyrido[2,3-d]pyrimidines .
Conversion to Thio-pyrido[2,3-d]pyrimidines
Similarly, when reacted with ammonium thiocyanate, the ethyl ester or anilides of 2-amino-4,6-dimethylnicotinic acid are converted to 4-oxo-2-thio-pyrido[2,3-d]pyrimidines .
Mechanism of Action
Mode of Action
2-Amino-4,6-dimethylnicotinic acid can be deprotonated quite easily because the conjugated base is stabilized by resonance . This allows it to act as a nucleophile, attacking aldehyde carbon . It’s also shown that on boiling 2-amino-4,6-dimethylnicotinic acid arylamides with triethyl orthoformate in acetic anhydride, derivatives of 3-aryl-5,7-dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine are formed .
Biochemical Pathways
It’s known that on reaction with urea or ammonium thiocyanate, the ethyl ester or anilides of 2-amino-4,6-dimethylnicotinic acid are converted to 2,4-dioxo- or 4-oxo-2-thio-pyrido[2,3-d]pyrimidines respectively .
Result of Action
Derivatives of 4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine, which are formed from 2-amino-4,6-dimethylnicotinic acid, are of interest as biologically active compounds .
Action Environment
It’s known that the chemical reactions involving this compound can be influenced by factors such as temperature and the presence of other chemicals .
properties
IUPAC Name |
2-amino-4,6-dimethylpyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-4-3-5(2)10-7(9)6(4)8(11)12/h3H,1-2H3,(H2,9,10)(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XITZJLJVSFQXLV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C(=O)O)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60967302 | |
Record name | 2-Amino-4,6-dimethylpyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60967302 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4,6-dimethylnicotinic acid | |
CAS RN |
52834-01-2 | |
Record name | 2-Amino-4,6-dimethylpyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60967302 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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